Cas no 1187167-09-4 (4-(4-Methylbenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Methylbenzoyl)-2-methylpyridine
• CAS No: 1187167-09-4
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD13153278
• CID: 4684594
• Update Time: 2025-10-29

4-(4-Methylbenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylbenzoyl)-2-methylpyridine
• (2-Methylpyridin-4-yl)(p-tolyl)methanone

• MDL： MFCD13153278
• Inchi： 1S/C14H13NO/c1-10-3-5-12(6-4-10)14(16)13-7-8-15-11(2)9-13/h3-9H,1-2H3
• InChI Key： NUZKWMFJLDNOLU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)C=1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Methylbenzoyl)-2-methylpyridine

Comprehensive Analysis of 4-(4-Methylbenzoyl)-2-methylpyridine (CAS 1187167-09-4): Properties, Applications, and Industry Trends

4-(4-Methylbenzoyl)-2-methylpyridine (CAS 1187167-09-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic ketone derivative features a unique molecular structure combining a pyridine ring with a methylbenzoyl group, making it valuable for various synthetic applications. Recent studies highlight its potential as a building block in drug discovery, particularly for targeting neurological and metabolic disorders.

The compound's physicochemical properties include a molecular weight of 211.26 g/mol and optimal solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. Researchers emphasize its stability under standard laboratory conditions, with decomposition observed only above 300°C. These characteristics make 4-(4-Methylbenzoyl)-2-methylpyridine particularly suitable for high-temperature reactions and catalysis studies.

In pharmaceutical applications, this compound serves as a precursor for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural features allow for efficient molecular docking with various biological targets. Recent patent filings (2022-2023) reveal growing interest in using CAS 1187167-09-4 derivatives for neuroprotective agents, aligning with the global focus on neurodegenerative disease research.

The material science sector utilizes 4-(4-Methylbenzoyl)-2-methylpyridine in developing organic semiconductors and photoactive materials. Its conjugated system enables effective electron transport, making it valuable for OLED technologies and solar cell applications. Industry reports project increased demand for such high-performance organic materials in the next decade.

Synthetic routes to 4-(4-Methylbenzoyl)-2-methylpyridine typically involve Friedel-Crafts acylation or cross-coupling reactions. Recent advancements in green chemistry have introduced more sustainable production methods, including microwave-assisted synthesis and catalytic hydrogenation. These innovations address growing concerns about environmental impact in chemical manufacturing.

Quality control of CAS 1187167-09-4 requires advanced analytical techniques. High-performance liquid chromatography (HPLC) typically shows purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. The compound's spectral data (IR, MS) have been thoroughly documented in recent chemical databases.

Market analysis indicates steady growth for pyridine derivatives, with 4-(4-Methylbenzoyl)-2-methylpyridine occupying a niche segment. Pharmaceutical companies increasingly seek such custom synthesis intermediates for drug development pipelines. The compound's commercial availability through major chemical suppliers has expanded significantly since 2020.

Safety assessments classify 4-(4-Methylbenzoyl)-2-methylpyridine as requiring standard laboratory precautions. Proper handling includes using personal protective equipment (PPE) and working in well-ventilated areas. The compound's safety data sheet (SDS) provides detailed guidance on storage (recommended at 2-8°C) and disposal procedures.

Future research directions may explore the compound's potential in bioimaging probes and theragnostic applications. The unique photophysical properties of its derivatives show promise for medical diagnostics. Additionally, computational studies suggest possible applications in molecular electronics and nanotechnology.

For researchers working with 4-(4-Methylbenzoyl)-2-methylpyridine, recent literature recommends optimizing reaction conditions using design of experiments (DoE) methodologies. This approach maximizes yield while minimizing byproducts—a critical consideration for process chemistry applications. Several published protocols detail successful scale-up procedures for industrial production.